4-[(5,5-dimethyl-8-quinolin-3-yl-6H-naphthalene-2-carbonyl)amino]benzoic acid

• IUPAC Name: 4-[(5,5-dimethyl-8-quinolin-3-yl-6H-naphthalene-2-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C29H24N2O3/c1-29(2)14-13-23(21-15-19-5-3-4-6-26(19)30-17-21)24-16-20(9-12-25(24)29)27(32)31-22-10-7-18(8-11-22)28(33)34/h3-13,15-17H,14H2,1-2H3,(H,31,32)(H,33,34)
• InChI Key: WGLMBRZXZDAQHP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC=C(C2=C1C=CC(=C2)C(=O)NC3=CC=C(C=C3)C(=O)O)C4=CC5=CC=CC=C5N=C4)C
• Molecular Formula: C29H24N2O3
• DSSTOX Substance ID: DTXSID101123381
• Molecular Weight: 448.5 g/mol
• CAS RN: 182135-66-6

Description

4-[(5,5-dimethyl-8-quinolin-3-yl-6H-naphthalene-2-carbonyl)amino]benzoic acid (4-DMQN) is a small molecule that has been widely studied in recent years due to its potential applications in various scientific fields. It is a quinoline-based compound that has been found to possess a wide range of biological activities, such as anti-inflammatory, antioxidant, and anti-cancer properties. 4-DMQN has also been investigated for its potential use in the treatment of various diseases, including diabetes, cardiovascular diseases, and neurological disorders.

Scientific Research Applications

• Coregulator Interaction in Retinoic Acid Receptors : This compound has been investigated for its action on retinoic acid receptors (RARs), which are crucial in controlling cell growth, differentiation, survival, and death. It acts as an inverse pan-RAR agonist and a neutral RARalpha-selective antagonist, affecting the receptor's interaction with coregulators. This research provides insights into the molecular basis of its specificity and functionality, contributing to drug development in this area (Germain et al., 2009).

• Synthesis and Biological Activity : The compound is part of a class of indole derivatives that have significant biological activity. Its synthesis involves reactions with specific amides and indole, leading to biologically active products. This process is influenced by factors such as redox potential and steric effects (Avdeenko et al., 2020).

• Evaluation as LTD4-Antagonists : Research has also explored the synthesis and pharmacological evaluation of related benzoic acid derivatives as LTD4-antagonists. These compounds, including variants of the 4-[(5,5-dimethyl-8-quinolin-3-yl-6H-naphthalene-2-carbonyl)amino]benzoic acid, have shown potential as oral antiasthmatics (Ballart et al., 2000).

• Antitubercular Activity : Some derivatives of this compound have demonstrated promising antitubercular agents against Mycobacterium tuberculosis. This highlights its potential in developing new treatments for tuberculosis (Kantevari et al., 2011).

• Photophysical Properties : The compound and its derivatives have been studied for their photophysical properties. These studies contribute to understanding the excited state behavior of such compounds, which is relevant in fields like photochemistry and material sciences (Everett et al., 2010).